Cas no 1254885-84-1 (Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate)

• Product Name: Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate
• CAS No: 1254885-84-1
• MF: C₁₆H₂₀N₂O₃
• MW: 288.341604232788
• MDL: MFCD18761968
• CID: 1218186
• Update Time: 2025-05-20

Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate
• Benzoic acid, 4-(3-oxo-2,8-diazaspiro[4.5]dec-2-yl)-, methyl ester

• MDL： MFCD18761968
• Inchi： 1S/C16H20N2O3/c1-21-15(20)12-2-4-13(5-3-12)18-11-16(10-14(18)19)6-8-17-9-7-16/h2-5,17H,6-11H2,1H3
• InChI Key： YXBCXUXNQFSJQE-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(N2C(=O)CC3(CCNCC3)C2)C=C1

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• Boiling Point: 531.3±50.0 °C(Predicted)
• pka: 10.67±0.20(Predicted)

Additional information on Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate

Comprehensive Overview of Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate (CAS No. 1254885-84-1)

Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate (CAS No. 1254885-84-1) is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are known for their unique structural features and potential biological activities. The presence of a spiro[4.5]decane core in its structure makes it a valuable scaffold for drug discovery, particularly in the development of novel therapeutics targeting central nervous system (CNS) disorders and metabolic diseases.

The spirocyclic framework of Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate is a key feature that contributes to its stability and bioavailability. This structural motif is increasingly being explored in the design of small molecule inhibitors and modulators for various biological targets. Researchers are particularly interested in its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's, as well as its role in modulating G-protein-coupled receptors (GPCRs) and enzyme inhibition.

In recent years, the demand for spirocyclic compounds like Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate has surged due to their versatility in drug design. The compound's benzoate ester functionality further enhances its utility as a prodrug or intermediate in synthetic chemistry. Its CAS No. 1254885-84-1 is frequently searched in academic and industrial databases, reflecting its growing importance in pharmaceutical R&D and preclinical studies.

One of the most intriguing aspects of Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate is its potential to address unmet medical needs. With the rise of personalized medicine and targeted therapies, this compound is being investigated for its ability to interact with specific biological pathways. For instance, its diazaspiro moiety is being studied for its role in kinase inhibition, which is a hot topic in cancer research and autoimmune disease treatment.

The synthesis and characterization of Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure the purity and consistency of the compound, which is critical for its application in drug development. Additionally, its physicochemical properties, such as solubility and stability, are being optimized to improve its pharmacokinetic profile.

Another area of interest is the compound's potential role in neuroprotection and anti-inflammatory therapies. Recent studies have highlighted the importance of spirocyclic compounds in reducing oxidative stress and inflammation, which are key factors in chronic diseases. The 3-oxo-2,8-diazaspiro[4.5]decane core of this compound may offer unique advantages in these applications, making it a promising candidate for further investigation.

In the context of green chemistry and sustainable drug development, Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate is also being evaluated for its environmental impact. Researchers are exploring eco-friendly synthesis routes and biodegradable derivatives to align with global sustainability goals. This aligns with the growing trend of green pharmaceuticals and the reduction of hazardous waste in chemical manufacturing.

Overall, Methyl 4-(3-oxo-2,8-diazaspiro[4.5]decan-2-yl)benzoate (CAS No. 1254885-84-1) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structural features and potential therapeutic applications make it a subject of ongoing research and development. As the scientific community continues to uncover its full potential, this compound is poised to play a significant role in the future of drug discovery and precision medicine.